Cas no 872590-85-7 (2-3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(oxolan-2-yl)methylacetamide
• CAS No: 872590-85-7
• MF: C₁₇H₁₇BrN₆O₃
• MW: 433.259281873703
• CID: 6284386
• PubChem ID: 18561924
• Update Time: 2025-07-30

2-3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(oxolan-2-yl)methylacetamide
• 2-(3-(4-bromophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• SR-01000018420-1
• 2-[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-[(oxolan-2-yl)methyl]acetamide
• F1876-0340
• 872590-85-7
• AKOS024615883
• 2-[3-(4-bromophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(oxolan-2-ylmethyl)acetamide
• SR-01000018420

• Inchi： 1S/C17H17BrN6O3/c18-11-3-5-12(6-4-11)24-16-15(21-22-24)17(26)23(10-20-16)9-14(25)19-8-13-2-1-7-27-13/h3-6,10,13H,1-2,7-9H2,(H,19,25)
• InChI Key： FLVPZOUGEVUQGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C2=C(C(N(C=N2)CC(NCC2CCCO2)=O)=O)N=N1

Computed Properties

• Exact Mass: 432.05455g/mol
• Monoisotopic Mass: 432.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(oxolan-2-yl)methylacetamide

Compound CAS No. 872590-85-7: 2-(3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl)-N-(oxolan-2-yl)methylacetamide

The compound with CAS No. 872590-85-7, named 2-(3-(4-bromophenyl)-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl)-N-(oxolan-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a triazolopyrimidine core with a bromophenyl substituent and an acetamide group attached to an oxolane (tetrahydrofuran) moiety. These structural features contribute to its unique physicochemical properties and biological functions.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. For instance, research has shown that these compounds exhibit potent anti-cancer activity by targeting specific oncogenic pathways. The presence of the bromophenyl group in this compound suggests potential modulation of its pharmacokinetic properties, such as increased lipophilicity and improved bioavailability. Additionally, the oxolane ring in the acetamide group may enhance the stability and solubility of the molecule, making it more suitable for pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization with the bromophenyl and acetamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only ensure high-quality product formation but also align with green chemistry principles by minimizing waste and energy consumption.

From a biological standpoint, this compound has been subjected to extensive in vitro and in vivo testing to evaluate its efficacy and safety profiles. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways associated with cancer progression. For example, it has shown promising results in inhibiting kinase activity, which is critical for tumor growth and metastasis. Furthermore, preliminary toxicity studies indicate that this compound exhibits a favorable safety profile with minimal adverse effects at therapeutic doses.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that it binds effectively to target proteins through a combination of hydrogen bonding and hydrophobic interactions. This insight has guided further optimization efforts aimed at enhancing its potency and selectivity. Moreover, pharmacokinetic modeling has provided valuable information on its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its suitability as a drug candidate.

In conclusion, CAS No. 872590-85-7 represents a cutting-edge molecule with immense potential in the field of drug discovery. Its unique structure, combined with advanced synthetic methodologies and comprehensive biological evaluation, positions it as a promising candidate for developing innovative therapeutic interventions. As research continues to uncover its full potential, this compound serves as a testament to the power of interdisciplinary approaches in advancing medicinal chemistry.